Cas no 1798025-37-2 (3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine)

• Product Name: 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine
• CAS No: 1798025-37-2
• MF: C₁₃H₁₉NOS₂
• MW: 269.426060914993
• CID: 6177528
• PubChem ID: 71805938
• Update Time: 2025-06-09

3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine
• AKOS024558513
• 1798025-37-2
• (3-tert-butylsulfanylpyrrolidin-1-yl)-thiophen-3-ylmethanone
• F6435-5899
• (3-(tert-butylthio)pyrrolidin-1-yl)(thiophen-3-yl)methanone

• Inchi： 1S/C13H19NOS2/c1-13(2,3)17-11-4-6-14(8-11)12(15)10-5-7-16-9-10/h5,7,9,11H,4,6,8H2,1-3H3
• InChI Key： PMDXVNNNQKQCQJ-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)C1CN(C(C2=CSC=C2)=O)CC1

Computed Properties

• Exact Mass: 269.09080658g/mol
• Monoisotopic Mass: 269.09080658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine

Introduction to 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine (CAS No. 1798025-37-2) and Its Emerging Applications in Chemical Biology

The compound 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine (CAS No. 1798025-37-2) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative featuring a thiophene core and a pyrrolidine scaffold, this molecule has garnered attention in recent years due to its structural versatility and potential biological activity. The presence of both a tert-butylsulfanyl group and a thiophene-3-carbonyl moiety endows it with unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

In the realm of chemical biology, the exploration of such multifunctional compounds has opened new avenues for drug discovery. The thiophene-3-carbonyl group, in particular, is known for its ability to participate in various chemical transformations, including condensation reactions and Michael additions, which are pivotal in constructing complex molecular architectures. This feature has been leveraged in the synthesis of bioactive molecules targeting diverse biological pathways.

Recent studies have highlighted the significance of pyrrolidine derivatives in medicinal chemistry. Pyrrolidine rings are ubiquitous in natural products and pharmacologically active compounds, exhibiting a wide range of biological functions such as enzyme inhibition, receptor binding, and anti-inflammatory effects. The incorporation of the tert-butylsulfanyl group into this framework introduces steric hindrance, which can modulate binding interactions with biological targets, thereby fine-tuning the pharmacological profile of the compound.

One of the most compelling aspects of 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine is its potential as a lead compound for further derivatization. Researchers have utilized this scaffold to develop molecules with enhanced affinity and selectivity for specific enzymes or receptors. For instance, modifications at the pyrrolidine nitrogen or the thiophene ring have been explored to optimize solubility, metabolic stability, and target engagement.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for such compounds. Molecular modeling techniques have been employed to predict binding modes and affinity profiles, enabling rational design of analogs with improved properties. This approach has been particularly effective in identifying candidates for further experimental validation.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique electronic properties of the thiophene-3-carbonyl group make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. The steric bulk introduced by the tert-butylsulfanyl moiety can influence charge transport properties, offering opportunities for tailoring device performance.

The synthesis of 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the pyrrolidine ring, followed by functionalization at the thiophene core. Advances in catalytic methods have enabled more efficient and sustainable routes to these complex molecules.

Emerging research indicates that derivatives of this compound may exhibit significant therapeutic potential in areas such as oncology and neurology. Preclinical studies have demonstrated that certain analogs can inhibit key enzymes involved in cancer cell proliferation or modulate neurotransmitter activity. These findings underscore the importance of continued exploration into this chemical space.

The role of heterocyclic chemistry in drug discovery cannot be overstated. Compounds like 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine exemplify how structural diversity can lead to novel bioactivities. By combining different functional groups into a single framework, chemists can create molecules with tailored properties that address unmet medical needs.

As our understanding of biological systems evolves, so too does our capacity to design molecules that interact with them selectively and effectively. The continued development of tools such as CRISPR-Cas9 gene editing and next-generation sequencing has provided insights into disease mechanisms at an unprecedented level. This wealth of information is driving demand for innovative chemical entities like those derived from 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine.

In conclusion, 3-(tert-butylsulfanyl)-1-(thiophene-3-carbonyl)pyrrolidine (CAS No. 1798025-37-2) stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its unique structural features offer opportunities for designing next-generation therapeutics with improved efficacy and selectivity. As research progresses, it is likely that this compound will continue to inspire new developments across multiple disciplines.